N-(3-chloro-4-fluorophenyl)-2-[(2-methylbenzyl)thio]acetamide

• IUPAC Name: N-(3-chloro-4-fluorophenyl)-2-[(2-methylphenyl)methylsulfanyl]acetamide
• InChI: InChI=1S/C16H15ClFNOS/c1-11-4-2-3-5-12(11)9-21-10-16(20)19-13-6-7-15(18)14(17)8-13/h2-8H,9-10H2,1H3,(H,19,20)
• InChI Key: RTIADVJZXVJFEE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CSCC(=O)NC2=CC(=C(C=C2)F)Cl
• Molecular Formula: C16H15ClFNOS
• Molecular Weight: 323.8 g/mol

Description

N-(3-chloro-4-fluorophenyl)-2-[(2-methylbenzyl)thio]acetamide, also known as CFMTI, is a chemical compound that has gained attention in recent years due to its potential applications in scientific research. CFMTI is a thioacetamide derivative that has been synthesized through a multistep process, and it has shown promising results in various studies.

Mechanism of Action

N-(3-chloro-4-fluorophenyl)-2-[(2-methylbenzyl)thio]acetamide selectively inhibits PTPs by binding to the active site of these enzymes. This leads to the inhibition of their catalytic activity, which in turn affects downstream signaling pathways. N-(3-chloro-4-fluorophenyl)-2-[(2-methylbenzyl)thio]acetamide has been shown to be highly selective for PTPs, and it does not affect other enzymes or proteins.
Biochemical and Physiological Effects:
N-(3-chloro-4-fluorophenyl)-2-[(2-methylbenzyl)thio]acetamide has been shown to have a range of biochemical and physiological effects. In vitro studies have demonstrated that N-(3-chloro-4-fluorophenyl)-2-[(2-methylbenzyl)thio]acetamide inhibits the proliferation of various cancer cell lines, including breast, prostate, and lung cancer. N-(3-chloro-4-fluorophenyl)-2-[(2-methylbenzyl)thio]acetamide has also been shown to have anti-inflammatory effects, and it has been proposed as a potential treatment for autoimmune disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(3-chloro-4-fluorophenyl)-2-[(2-methylbenzyl)thio]acetamide is its high selectivity for PTPs. This makes it a valuable tool for studying the role of these enzymes in various biological processes. However, one limitation of N-(3-chloro-4-fluorophenyl)-2-[(2-methylbenzyl)thio]acetamide is its relatively low yield in the synthesis process. This can make it difficult to obtain large quantities of the compound for use in experiments.

Future Directions

There are several potential future directions for research on N-(3-chloro-4-fluorophenyl)-2-[(2-methylbenzyl)thio]acetamide. One area of interest is the development of more efficient synthesis methods that can increase the yield of the compound. Another potential direction is the use of N-(3-chloro-4-fluorophenyl)-2-[(2-methylbenzyl)thio]acetamide as a tool for studying the role of PTPs in various diseases, including cancer and autoimmune disorders. Additionally, there is potential for the development of N-(3-chloro-4-fluorophenyl)-2-[(2-methylbenzyl)thio]acetamide-based therapies for these diseases.

Synthesis Methods

The synthesis of N-(3-chloro-4-fluorophenyl)-2-[(2-methylbenzyl)thio]acetamide involves a multistep process that starts with the reaction of 3-chloro-4-fluoroaniline with 2-methylbenzyl bromide to form 3-chloro-4-fluoro-N-(2-methylbenzyl)aniline. This intermediate is then treated with thioacetic acid to form N-(3-chloro-4-fluorophenyl)-2-[(2-methylbenzyl)thio]acetamide. The overall yield of this process is around 50%.

Scientific Research Applications

N-(3-chloro-4-fluorophenyl)-2-[(2-methylbenzyl)thio]acetamide has been extensively studied for its potential applications in scientific research. One of the main areas of interest is its use as a selective inhibitor of protein tyrosine phosphatases (PTPs). PTPs are enzymes that play a crucial role in regulating cell signaling pathways, and their dysregulation has been linked to various diseases, including cancer, diabetes, and autoimmune disorders.